Cas no 656800-67-8 (4-Bromo-2-methyl-2,3,6,7-tetrahydro-s-indacen-1(5H)-one)
4-Bromo-2-methyl-2,3,6,7-tetrahydro-s-indacen-1(5H)-one is a brominated tetrahydroindacenone derivative with a methyl substituent at the 2-position. This compound serves as a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals and advanced materials. Its rigid polycyclic structure and bromine functionality make it suitable for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. The saturated ring system enhances stability while maintaining reactivity at the ketone and bromine sites. Its well-defined molecular architecture is advantageous for constructing complex scaffolds in medicinal chemistry and materials science research. The compound is typically handled under inert conditions due to its sensitivity.
656800-67-8 structure
Product Name:4-Bromo-2-methyl-2,3,6,7-tetrahydro-s-indacen-1(5H)-one
CAS No:656800-67-8
MF:C13H13BrO
MW:265.145723104477
MDL:MFCD13193765
CID:830108
PubChem ID:23547049
Update Time:2025-06-08
4-Bromo-2-methyl-2,3,6,7-tetrahydro-s-indacen-1(5H)-one Chemical and Physical Properties
Names and Identifiers
-
- 4-Bromo-2-methyl-2,3,6,7-tetrahydro-s-indacen-1(5H)-one
- 4-BROMO-2-METHYL-2, 3, 6, 7-TETRAHYDROS-INDACEN-1(5H)-ONE
- 4-bromo-2-methyl-3,5,6,7-tetrahydro-2H-s-indacen-1-one
- 4-bromo-2-methyl-3,5,6,7-tetrahydro-s-indacen-1(2H)-one
- CIHJCNMNDZBXBD-UHFFFAOYSA-N
- G90831
- 4-Bromo-2-methylindacenone
- MFCD13193765
- 656800-67-8
- 4-bromo-2-methyl-2,3,6,7-tetrahydros-indacen-1(5H)-one
- SCHEMBL3685904
-
- MDL: MFCD13193765
- Inchi: 1S/C13H13BrO/c1-7-5-10-11(13(7)15)6-8-3-2-4-9(8)12(10)14/h6-7H,2-5H2,1H3
- InChI Key: CIHJCNMNDZBXBD-UHFFFAOYSA-N
- SMILES: BrC1=C2CCCC2=CC2C(C(C)CC=21)=O
Computed Properties
- Exact Mass: 264.01499
- Monoisotopic Mass: 264.01498g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 288
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
4-Bromo-2-methyl-2,3,6,7-tetrahydro-s-indacen-1(5H)-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B927644-1g |
4-Bromo-2-methyl-2,3,6,7-tetrahydro-s-indacen-1(5H)-one |
656800-67-8 | 95% | 1g |
¥4,498.20 | 2022-09-02 | |
| Chemenu | CM185149-1g |
4-bromo-2-methyl-3,5,6,7-tetrahydro-s-indacen-1(2H)-one |
656800-67-8 | 95% | 1g |
$*** | 2023-05-29 | |
| abcr | AB200600-10 g |
4-Bromo-2-methylindacenone; . |
656800-67-8 | 10g |
€74.50 | 2022-03-04 | ||
| abcr | AB200600-10g |
4-Bromo-2-methylindacenone; . |
656800-67-8 | 10g |
€74.50 | 2025-04-17 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1740088-1g |
4-Bromo-2-methyl-3,5,6,7-tetrahydro-s-indacen-1(2h)-one |
656800-67-8 | 98% | 1g |
¥252.00 | 2024-05-05 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1740088-5g |
4-Bromo-2-methyl-3,5,6,7-tetrahydro-s-indacen-1(2h)-one |
656800-67-8 | 98% | 5g |
¥618.00 | 2024-05-05 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1740088-10g |
4-Bromo-2-methyl-3,5,6,7-tetrahydro-s-indacen-1(2h)-one |
656800-67-8 | 98% | 10g |
¥1136.00 | 2024-05-05 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1740088-25g |
4-Bromo-2-methyl-3,5,6,7-tetrahydro-s-indacen-1(2h)-one |
656800-67-8 | 98% | 25g |
¥1948.00 | 2024-05-05 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1740088-100g |
4-Bromo-2-methyl-3,5,6,7-tetrahydro-s-indacen-1(2h)-one |
656800-67-8 | 98% | 100g |
¥7381.00 | 2024-05-05 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1740088-500g |
4-Bromo-2-methyl-3,5,6,7-tetrahydro-s-indacen-1(2h)-one |
656800-67-8 | 98% | 500g |
¥27363.00 | 2024-05-05 |
4-Bromo-2-methyl-2,3,6,7-tetrahydro-s-indacen-1(5H)-one Related Literature
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
656800-67-8 (4-Bromo-2-methyl-2,3,6,7-tetrahydro-s-indacen-1(5H)-one) Related Products
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